Cas no 2225169-76-4 ((6-(thiophen-2-yl)pyridin-3-yl)boronic acid)

• Product Name: (6-(thiophen-2-yl)pyridin-3-yl)boronic acid
• CAS No: 2225169-76-4
• MF: C₉H₈BNO₂S
• MW: 205.04
• CID: 5143252
• PubChem ID: 133634880
• Update Time: 2025-11-04

(6-(thiophen-2-yl)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-(thiophen-2-yl)pyridin-3-yl)boronic acid
• 2225169-76-4

• Inchi： 1S/C9H8BNO2S/c12-10(13)7-3-4-8(11-6-7)9-2-1-5-14-9/h1-6,12-13H
• InChI Key： WBGUDXBBORTSFI-UHFFFAOYSA-N
• SMILES： C1=NC(C2SC=CC=2)=CC=C1B(O)O

Computed Properties

• Exact Mass: 205.0368798g/mol
• Monoisotopic Mass: 205.0368798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6Ų

Additional information on (6-(thiophen-2-yl)pyridin-3-yl)boronic acid

Comprehensive Overview of (6-(thiophen-2-yl)pyridin-3-yl)boronic acid (CAS No. 2225169-76-4)

(6-(thiophen-2-yl)pyridin-3-yl)boronic acid (CAS No. 2225169-76-4) is a high-value boronic acid derivative widely utilized in pharmaceutical research, material science, and organic synthesis. This compound features a unique thiophene-pyridine hybrid structure, making it a versatile building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and polymer chemistry. Its boronic acid functional group enables efficient carbon-carbon bond formation, aligning with the growing demand for sustainable synthetic methodologies.

In recent years, the interest in heterocyclic boronic acids like (6-(thiophen-2-yl)pyridin-3-yl)boronic acid has surged due to their pivotal role in designing kinase inhibitors and bioconjugation probes. Researchers frequently search for "boronic acid applications in drug development" or "thiophene-pyridine derivatives in catalysis," reflecting its relevance in cutting-edge science. The compound’s electron-rich thiophene moiety enhances its utility in OLED materials and conductive polymers, addressing trends in renewable energy and flexible electronics.

From a synthetic perspective, CAS No. 2225169-76-4 offers exceptional stability under ambient conditions, simplifying storage and handling compared to traditional organoboron reagents. Its compatibility with aqueous reaction media also supports green chemistry initiatives—a topic gaining traction in academic and industrial forums. Analytical techniques such as NMR spectroscopy and HPLC purity analysis confirm its structural integrity, ensuring reproducibility in complex reactions.

The compound’s dual aromatic system (thiophene and pyridine) enables π-stacking interactions, critical for designing molecular sensors and metal-organic frameworks (MOFs). Queries like "how to purify boronic acids" or "synthetic routes to thiophene-based ligands" often highlight practical challenges this compound addresses. Furthermore, its low toxicity profile aligns with regulatory demands for safer chemical alternatives in agrochemicals and diagnostics.

In summary, (6-(thiophen-2-yl)pyridin-3-yl)boronic acid (CAS No. 2225169-76-4) exemplifies innovation at the intersection of medicinal chemistry and advanced materials. Its multifaceted applications—from small-molecule therapeutics to optoelectronic devices—underscore its importance in solving real-world scientific challenges while adhering to eco-friendly principles.